molecular formula C13H21N5S B5739692 N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide

N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide

Cat. No. B5739692
M. Wt: 279.41 g/mol
InChI Key: OIHRJWVSDWMITO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide, also known as BPIP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPIP is a piperazinecarbothioamide derivative, which is synthesized through a multistep reaction starting from 2-aminopyrimidine.

Mechanism of Action

The exact mechanism of action of N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide is not fully understood. However, studies have shown that N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide exhibits its antitumor activity by inducing apoptosis and inhibiting cell proliferation. N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been found to inhibit the replication of various viruses such as hepatitis C virus and dengue virus.
Biochemical and Physiological Effects:
N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been found to exhibit various biochemical and physiological effects. Studies have shown that N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide can modulate the levels of various neurotransmitters such as dopamine, norepinephrine, and serotonin. N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for neuronal survival and function. Additionally, N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been found to reduce oxidative stress and inflammation, which are implicated in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide also exhibits low toxicity and can be administered orally. However, N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in certain experiments. Additionally, N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has poor bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide. One potential direction is to study the efficacy of N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide as a therapeutic agent for neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. Another potential direction is to study the mechanism of action of N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide in more detail to identify potential targets for drug development. Additionally, further studies are needed to investigate the potential use of N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide as an antiviral agent against emerging viral diseases such as COVID-19.
Conclusion:
In conclusion, N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide exhibits antitumor, anti-inflammatory, and antiviral activities and has been studied for its potential use as a therapeutic agent for neurodegenerative diseases. Although N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has some limitations for lab experiments, it has several advantages and is a promising compound for future research.

Synthesis Methods

The synthesis of N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide involves a multistep reaction, starting from 2-aminopyrimidine. The first step involves the reaction of 2-aminopyrimidine with butyl isothiocyanate to form N-butyl-2-amino-4-(2-pyrimidinyl)thiazole-5-carboxamide. This intermediate is then reacted with hydrazine hydrate to form N-butyl-4-(2-pyrimidinyl)thiosemicarbazide. Finally, the reaction of N-butyl-4-(2-pyrimidinyl)thiosemicarbazide with 1,2-dibromoethane yields N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide.

Scientific Research Applications

N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been extensively studied for its potential applications in various fields of scientific research. N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been found to exhibit antitumor, anti-inflammatory, and antiviral activities. It has also been studied for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease.

properties

IUPAC Name

N-butyl-4-pyrimidin-2-ylpiperazine-1-carbothioamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H21N5S/c1-2-3-5-16-13(19)18-10-8-17(9-11-18)12-14-6-4-7-15-12/h4,6-7H,2-3,5,8-11H2,1H3,(H,16,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OIHRJWVSDWMITO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCNC(=S)N1CCN(CC1)C2=NC=CC=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H21N5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.41 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-butyl-4-(pyrimidin-2-yl)piperazine-1-carbothioamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.